1-[(7-methoxy-1-benzofuran-2-yl)carbonyl]-2-methylindoline

• IUPAC Name: (7-methoxy-1-benzofuran-2-yl)-(2-methyl-2,3-dihydroindol-1-yl)methanone
• InChI: InChI=1S/C19H17NO3/c1-12-10-13-6-3-4-8-15(13)20(12)19(21)17-11-14-7-5-9-16(22-2)18(14)23-17/h3-9,11-12H,10H2,1-2H3
• InChI Key: UGSRSYJDMDAICX-UHFFFAOYSA-N
• Canonical SMILES: CC1CC2=CC=CC=C2N1C(=O)C3=CC4=C(O3)C(=CC=C4)OC
• Molecular Formula: C19H17NO3
• Molecular Weight: 307.3 g/mol

Description

1-[(7-methoxy-1-benzofuran-2-yl)carbonyl]-2-methylindoline, also known as MBMI, is a synthetic compound that has gained significant attention in the scientific research community due to its potential therapeutic applications. MBMI belongs to the class of indoline derivatives that have been shown to possess various biological activities, including anti-inflammatory, antioxidant, and anticancer properties. In

Scientific Research Applications

1-[(7-methoxy-1-benzofuran-2-yl)carbonyl]-2-methylindoline has been extensively studied for its potential therapeutic applications in various diseases. Some of the scientific research applications of this compound are listed below:
1. Anti-inflammatory activity: this compound has been shown to possess potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as tumor necrosis factor-alpha (TNF-α) and interleukin-6 (IL-6).
2. Antioxidant activity: this compound has been reported to possess antioxidant activity by scavenging free radicals and reducing oxidative stress.
3. Anticancer activity: this compound has been shown to possess anticancer activity by inducing cell cycle arrest and apoptosis in cancer cells.

Mechanism of Action

The mechanism of action of 1-[(7-methoxy-1-benzofuran-2-yl)carbonyl]-2-methylindoline is not fully understood, but it is believed to involve the inhibition of various signaling pathways involved in inflammation, oxidative stress, and cancer progression. This compound has been shown to inhibit the activation of nuclear factor-kappa B (NF-κB), a transcription factor that regulates the expression of pro-inflammatory cytokines and genes involved in cell survival and proliferation. This compound has also been shown to inhibit the activation of mitogen-activated protein kinase (MAPK) signaling pathway, which is involved in various cellular processes, including inflammation and cancer progression.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects, including the following:
1. Inhibition of pro-inflammatory cytokines: this compound has been shown to inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6.
2. Reduction of oxidative stress: this compound has been reported to reduce oxidative stress by scavenging free radicals and increasing the activity of antioxidant enzymes.
3. Induction of apoptosis: this compound has been shown to induce apoptosis in cancer cells by activating caspase-dependent pathways.

Advantages and Limitations for Lab Experiments

1-[(7-methoxy-1-benzofuran-2-yl)carbonyl]-2-methylindoline has several advantages and limitations for lab experiments. Some of the advantages are:
1. Potent biological activity: this compound has been shown to possess potent biological activity, making it a promising candidate for drug development.
2. Easy synthesis: this compound can be easily synthesized using simple chemical reactions.
3. Low toxicity: this compound has been shown to have low toxicity in animal studies.
Some of the limitations of this compound are:
1. Limited solubility: this compound has limited solubility in aqueous solutions, which can make it difficult to administer in vivo.
2. Lack of clinical studies: Despite its promising therapeutic potential, there are no clinical studies on the safety and efficacy of this compound in humans.
3. Limited understanding of mechanism of action: The mechanism of action of this compound is not fully understood, which can limit its potential applications.

Future Directions

There are several future directions for research on 1-[(7-methoxy-1-benzofuran-2-yl)carbonyl]-2-methylindoline. Some of the possible directions are:
1. Development of novel analogs: The synthesis of novel analogs of this compound with improved solubility, potency, and selectivity can lead to the discovery of new drug candidates.
2. Investigation of pharmacokinetics and pharmacodynamics: Further studies on the pharmacokinetics and pharmacodynamics of this compound can provide insights into its safety and efficacy in vivo.
3. Clinical studies: Clinical studies on the safety and efficacy of this compound in humans can pave the way for its use in the treatment of various diseases.
4. Investigation of the mechanism of action: Further studies on the mechanism of action of this compound can provide insights into its potential applications and lead to the discovery of new therapeutic targets.
Conclusion:
This compound is a synthetic compound that has gained significant attention in the scientific research community due to its potential therapeutic applications. This compound possesses various biological activities, including anti-inflammatory, antioxidant, and anticancer properties. Despite its promising therapeutic potential, further studies are needed to fully understand its mechanism of action and evaluate its safety and efficacy in humans.